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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorotitanium triisopropoxide, with the CAS number 20717-86-6, is an organometallic

compound featuring a central titanium atom coordinated to one chlorine atom and three

isopropoxide groups.[1][2] This versatile reagent is widely utilized in organic synthesis and

materials science due to its reactivity as a Lewis acid and as a precursor for titanium-based

materials.[1][3][4] This technical guide provides a comprehensive overview of its chemical and

physical properties, synthesis, key applications with detailed experimental protocols, and

potential relevance in the field of drug development.

Chemical and Physical Properties
Chlorotitanium triisopropoxide is typically a colorless to pale yellow liquid or a low-melting

solid.[1][2][5] It is soluble in most nonprotic organic solvents such as diethyl ether,

tetrahydrofuran, dichloromethane, toluene, and hexanes.[3] Key quantitative data for this

compound are summarized in the table below.
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Property Value Reference

CAS Number 20717-86-6 [1][3][6][7][8]

Molecular Formula C₉H₂₁ClO₃Ti [1][3][7]

Molecular Weight 260.58 g/mol [3][6][7][8]

Appearance
Colorless to pale yellow liquid

or low-melting solid
[1][2][5]

Melting Point 35-40 °C [3][6]

Boiling Point 63-66 °C @ 0.1 mmHg [3][6]

Density 1.091 g/mL at 25 °C [3][6]

Flash Point 22 °C (71.6 °F)

Synthesis
Chlorotitanium triisopropoxide can be readily synthesized from a 3:1 mixture of titanium

tetraisopropoxide and titanium(IV) chloride.[3] The resulting product can be purified by

distillation or used in situ for subsequent reactions.

Experimental Protocol: Synthesis of Chlorotitanium
Triisopropoxide
This protocol is based on the procedure described for the in situ preparation of related titanium

alkoxides.

Materials:

Titanium tetraisopropoxide

Titanium(IV) chloride

Anhydrous diethyl ether or other suitable solvent

Nitrogen or Argon gas for inert atmosphere
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Schlenk line or glovebox

Magnetic stirrer and stir bar

Syringe pump or dropping funnel

Procedure:

Set up an oven-dried, three-necked round-bottomed flask equipped with a magnetic stir bar,

a rubber septum, and a dropping funnel under a nitrogen or argon atmosphere.

Charge the flask with a mixture of titanium tetraisopropoxide (3 equivalents) dissolved in

anhydrous diethyl ether.

Cool the flask to 0 °C in an ice bath.

Add titanium(IV) chloride (1 equivalent) dropwise via a syringe pump or dropping funnel over

30 minutes.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 2 hours.

The resulting solution of chlorotitanium triisopropoxide is ready for use in subsequent

reactions. Alternatively, the solvent can be removed under vacuum, and the product can be

purified by vacuum distillation.

Reaction Setup Reaction Product

Oven-dried three-necked flask
under inert atmosphere

Add Titanium Tetraisopropoxide (3 eq.)
in anhydrous ether Cool to 0 °C Add Titanium(IV) Chloride (1 eq.)

dropwise over 30 min
Warm to room temperature

and stir for 2 hours
Solution of Chlorotitanium

triisopropoxide Optional: Vacuum distillation

Click to download full resolution via product page

Synthesis of Chlorotitanium Triisopropoxide Workflow

Applications in Organic Synthesis
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Chlorotitanium triisopropoxide is a valuable reagent in several organic transformations,

including the Kulinkovich cyclopropanation and aldol reactions.

Kulinkovich Cyclopropanation
In the Kulinkovich reaction, esters or amides react with Grignard reagents in the presence of a

titanium(IV) alkoxide catalyst to form cyclopropanols or cyclopropylamines, respectively.

Chlorotitanium triisopropoxide is an effective catalyst for this transformation.

This protocol is adapted from a procedure for the synthesis of bicyclo[3.1.0]hexan-1-ol.[8]

Materials:

Methyl 5-hexenoate

Chlorotitanium triisopropoxide (1M solution in hexane)

n-Butylmagnesium chloride (1M solution in ether)

Anhydrous diethyl ether

Nitrogen or Argon gas

Syringe pump

Standard glassware for reaction and workup

Procedure:

To a round-bottomed flask under a nitrogen atmosphere, add a mixture of methyl 5-

hexenoate (15.6 mmol), a 1M solution of chlorotitanium triisopropoxide in hexane (11.2

mL, 11.2 mmol), and anhydrous ether (54 mL) at room temperature.

Add a 1M solution of n-butylmagnesium chloride in ether (52 mL, 52 mmol) over 6.5 hours

using a syringe pump.

After the addition is complete, stir the black reaction mixture for an additional 20 minutes.
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Cool the mixture to 0 °C, dilute with 50 mL of ether, and quench by the slow addition of water

(14 mL).

Stir the resulting mixture for 3 hours at room temperature.

Perform a standard aqueous workup, including extraction with ether, washing with brine,

drying over anhydrous magnesium sulfate, and concentration under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Reaction Workup Purification

Mix Methyl 5-hexenoate,
Chlorotitanium triisopropoxide,

and anhydrous ether

Add n-Butylmagnesium chloride
slowly via syringe pump Stir for 20 minutes Cool to 0 °C and

quench with water Stir for 3 hours Aqueous workup and extraction Column chromatography Bicyclo[3.1.0]hexan-1-ol

Click to download full resolution via product page

Kulinkovich Cyclopropanation Workflow

Aldol Reactions
Chlorotitanium triisopropoxide can be used to generate titanium enolates, which often

exhibit high diastereoselectivity in aldol reactions.[6] The use of titanium as the metal

component in enolates leads to a more covalent derivative, which can enhance stereocontrol.

[6]

Enolate Formation: The titanium enolate is typically formed by transmetalation from a

corresponding lithium enolate. This is achieved by treating the lithium enolate with

chlorotitanium triisopropoxide.

Reaction with Electrophile: The pre-formed titanium enolate is then reacted with an aldehyde

or ketone at low temperatures (e.g., -78 °C) to afford the aldol adduct.

Stoichiometry: In some cases, using two equivalents of chlorotitanium triisopropoxide can

improve the diastereoselectivity of the reaction.[6]
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Workup: The reaction is typically quenched with a suitable aqueous solution, followed by

standard extraction and purification procedures.
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Ketone/Ester

Lithium Enolate

Deprotonation

Lithium Base (e.g., LDA)

Titanium Enolate

Transmetalation

Chlorotitanium triisopropoxide

β-Hydroxy Carbonyl Compound

Nucleophilic Attack

Aldehyde/Ketone
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Titanium Precursor Solution
(e.g., from Chlorotitanium triisopropoxide)

Hydrolysis in aqueous solution
(pH controlled)

Peptization and Gelation
(Heating)

Washing and Drying

Calcination

TiO₂ Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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